Cas no 107945-66-4 (1-Methyl-4-nitro-1H-1,2,3-triazole)

1-Methyl-4-nitro-1H-1,2,3-triazole is a heterocyclic compound featuring a nitro-substituted triazole ring. This structure imparts high reactivity and stability, making it valuable in energetic materials and pharmaceutical intermediates. The nitro group enhances its potential as a precursor in synthesis, particularly in the development of nitroheterocyclic compounds. Its methyl substitution improves solubility in organic solvents, facilitating handling in laboratory and industrial applications. The compound’s balanced thermal stability and energetic properties make it suitable for specialized chemical research, including propellants and explosives. Careful handling is advised due to its sensitivity to shock and heat. Analytical methods such as NMR and HPLC confirm its purity and structural integrity.

1-Methyl-4-nitro-1H-1,2,3-triazole structure

107945-66-4 structure

Product Name:1-Methyl-4-nitro-1H-1,2,3-triazole

CAS No:107945-66-4

MF:C₃H₄N₄O₂

MW:128.08945941925

MDL:MFCD28128966

CID:2111884

Update Time:2025-10-29

1-Methyl-4-nitro-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 1-methyl-4-nitro-1H-1,2,3-Triazole
- 1-Methyl-4-nitro-1,2,3-triazole
- QSSICHXGTFGQSX-UHFFFAOYSA-N
- SY046744
- 1-Methyl-4-nitro-1H-1,2,3-triazole
- MDL： MFCD28128966
- Inchi： 1S/C3H4N4O2/c1-6-2-3(4-5-6)7(8)9/h2H,1H3
- InChI Key： QSSICHXGTFGQSX-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CN(C)N=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 122
Topological Polar Surface Area: 76.5

1-Methyl-4-nitro-1H-1,2,3-triazole Pricemore >>

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